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Compound of Interest

Compound Name:
Bis(4-

isocyanatocyclohexyl)methane

Cat. No.: B1208950 Get Quote

A Technical Overview of Bis(4-
isocyanatocyclohexyl)methane
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of Bis(4-
isocyanatocyclohexyl)methane, also known as methylene bis(4-cyclohexyl isocyanate) or

HMDI, focusing on its core chemical properties.

Core Chemical Data
The fundamental molecular properties of Bis(4-isocyanatocyclohexyl)methane are

summarized below.

Property Value

Molecular Formula C15H22N2O2[1][2][3][4]

Molecular Weight 262.35 g/mol [1][3][4][5]

IUPAC Name
1-isocyanato-4-[(4-

isocyanatocyclohexyl)methyl]cyclohexane[1]

CAS Number 5124-30-1[1][2]
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Physicochemical Properties
Bis(4-isocyanatocyclohexyl)methane is a clear, colorless to light-yellow liquid at room

temperature[2][5][6]. It is denser than water, with a specific gravity of approximately 1.07 at

25°C (77°F)[6][7][8]. The compound has a very low vapor pressure, measured at 0.001 mmHg

at 25°C (77°F), and a high flash point, exceeding 202°C (395°F)[6][8]. It is reactive with

water[1][6][8].

Logical Relationship of Structure to Reactivity
The chemical behavior of Bis(4-isocyanatocyclohexyl)methane is dictated by its constituent

functional groups and overall structure. The following diagram illustrates the relationship

between its structural components and its chemical reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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